Cas no 1357353-00-4 (2-(Azetidin-1-yl)ethanol hydrochloride)

• Product Name: 2-(Azetidin-1-yl)ethanol hydrochloride
• CAS No: 1357353-00-4
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• CID: 4933955
• Update Time: 2025-10-28

2-(Azetidin-1-yl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Azetidin-1-yl)ethanol hydrochloride
• 2-Azetidin-1-yl-ethanol hydrochloride
• AM806453

• Inchi： 1S/C5H11NO.ClH/c7-5-4-6-2-1-3-6;/h7H,1-5H2;1H
• InChI Key： FGKQPUGDEJEONZ-UHFFFAOYSA-N
• SMILES： Cl.OCCN1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 52
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 2-(Azetidin-1-yl)ethanol hydrochloride

Research Brief on 2-(Azetidin-1-yl)ethanol hydrochloride (CAS: 1357353-00-4) in Chemical Biology and Pharmaceutical Applications

2-(Azetidin-1-yl)ethanol hydrochloride (CAS: 1357353-00-4) is a chemical compound of growing interest in the fields of chemical biology and pharmaceutical research. This compound, characterized by its azetidine ring and ethanolamine moiety, has recently emerged as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of modulators for G protein-coupled receptors (GPCRs) and enzyme inhibitors. The unique structural features of this compound, including its zwitterionic nature and hydrogen-bonding capabilities, make it a versatile scaffold for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(Azetidin-1-yl)ethanol hydrochloride as a building block for the synthesis of potent histone deacetylase (HDAC) inhibitors. The researchers found that derivatives incorporating this scaffold showed improved pharmacokinetic properties compared to traditional HDAC inhibitors, with enhanced blood-brain barrier penetration. This finding opens new possibilities for the treatment of neurological disorders, including Alzheimer's disease and glioblastoma.

In the field of antimicrobial research, a recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of novel quaternary ammonium compounds derived from 2-(Azetidin-1-yl)ethanol hydrochloride. These compounds exhibited remarkable activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study attributed this enhanced antimicrobial activity to the compound's ability to disrupt bacterial membrane integrity while maintaining low cytotoxicity against mammalian cells.

Pharmacokinetic studies of 2-(Azetidin-1-yl)ethanol hydrochloride derivatives have revealed interesting metabolic properties. Research published in Drug Metabolism and Disposition (2023) showed that the azetidine ring confers metabolic stability compared to similar compounds with pyrrolidine or piperidine rings. This stability, combined with the compound's favorable solubility profile, makes it particularly attractive for oral drug development. The hydrochloride salt form (CAS: 1357353-00-4) was found to provide optimal physicochemical properties for formulation development.

Recent advances in synthetic methodology have also improved access to this important building block. A 2024 publication in Organic Process Research & Development described a novel, scalable synthesis of 2-(Azetidin-1-yl)ethanol hydrochloride that reduces byproduct formation and improves overall yield. This development is particularly significant for industrial applications, as it addresses previous challenges in large-scale production while maintaining high purity standards required for pharmaceutical applications.

Looking forward, the unique properties of 2-(Azetidin-1-yl)ethanol hydrochloride position it as a valuable tool in drug discovery. Current research directions include its application in PROTAC (proteolysis targeting chimera) design and as a linker in antibody-drug conjugates (ADCs). The compound's ability to serve as both a hydrogen bond donor and acceptor, combined with its conformational flexibility, makes it particularly suited for these emerging therapeutic modalities. As research continues, we anticipate seeing more clinical candidates incorporating this versatile scaffold entering development pipelines.